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Compound of Interest

Compound Name: TR-14035

Cat. No.: B1682992 Get Quote

TR-14035 is a dual α4β7/α4β1 integrin antagonist investigated for its potential role in

inflammation and autoimmune diseases.[1] As with any chemical compound in a research and

development setting, adherence to strict safety protocols is paramount to ensure the well-being

of laboratory personnel and to maintain experimental integrity. This guide provides essential,

immediate safety and logistical information, including operational and disposal plans for TR-
14035.

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling TR-14035 to

minimize exposure and ensure personal safety.

Equipment Type Specification Purpose

Eye Protection
Safety glasses with side-

shields or goggles

Protects eyes from splashes or

dust.

Hand Protection
Compatible chemical-resistant

gloves (e.g., nitrile rubber)

Prevents skin contact with the

compound.

Skin and Body Protection Laboratory coat
Protects skin and personal

clothing from contamination.
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Following these precautionary statements is crucial for the safe handling of TR-14035.

Precautionary Code Statement

P264 Wash skin thoroughly after handling.[2]

P270
Do not eat, drink or smoke when using this

product.[2][3]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[3]

Operational Workflow for Handling TR-14035
This section provides a step-by-step guide for the safe handling of TR-14035 in a laboratory

setting.

Preparation and Planning
Review Safety Data Sheet (SDS): Before handling, thoroughly read and understand the SDS

for TR-14035.[2][4][5][6]

Designate a Workspace: All work with TR-14035 should be conducted in a well-ventilated

area, preferably within a chemical fume hood.

Assemble PPE: Ensure all required personal protective equipment is readily available and in

good condition.

Handling the Compound
Personal Hygiene: Avoid direct contact with the compound. After handling, wash hands and

any exposed skin thoroughly.[2][3]

Avoid Ingestion and Inhalation: Do not eat, drink, or smoke in the designated workspace.[2]

[3] Use only in a well-ventilated area or outdoors.[3]

Prevent Contamination: Contaminated work clothing should not be allowed out of the

workplace.[3]
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Spill and Emergency Procedures
Minor Spills: For small spills, carefully wipe up the material with an absorbent pad, ensuring

to wear appropriate PPE. Place the waste in a sealed container for proper disposal.

Major Spills: In the event of a larger spill, evacuate the area and follow your institution's

emergency procedures.

First Aid - Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.

First Aid - Skin Contact: In case of contact, immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated clothing and shoes. Get medical attention if

irritation develops.

Disposal Plan
Proper disposal of TR-14035 and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection: All waste materials, including unused TR-14035, contaminated gloves,

absorbent pads, and empty containers, should be collected in a designated, properly

labeled, and sealed hazardous waste container.

Regulatory Compliance: Dispose of all waste in accordance with local, state, and federal

regulations. Consult your institution's Environmental Health and Safety (EHS) department for

specific guidance on chemical waste disposal.

Environmental Precaution: Avoid release to the environment.[3]

Visual Workflow for TR-14035 Handling
The following diagram illustrates the key steps and decision points in the safe handling and

disposal workflow for TR-14035.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1682992?utm_src=pdf-body
https://www.benchchem.com/product/b1682992?utm_src=pdf-body
https://www.ambeed.com/products/tr-14035.html
https://www.benchchem.com/product/b1682992?utm_src=pdf-body
https://www.benchchem.com/product/b1682992?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Receive TR-14035

Review Safety Data Sheet (SDS)

Prepare Ventilated Workspace
(e.g., Fume Hood)

Don Appropriate PPE
(Gloves, Lab Coat, Eye Protection)

Handle TR-14035

Spill or Exposure?

No

No

Yes

Yes

Decontaminate Workspace

Follow Spill/Exposure
Emergency Procedures

Doff PPE

Dispose of Waste
(Following Institutional Guidelines)

End

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of TR-14035.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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